Cas no 61631-73-0 (1-Propanone, 3-(4-nitrophenyl)-1-phenyl-, oxime)

1-Propanone, 3-(4-nitrophenyl)-1-phenyl-, oxime structure
61631-73-0 structure
Product Name:1-Propanone, 3-(4-nitrophenyl)-1-phenyl-, oxime
CAS No:61631-73-0
MF:C15H14N2O3
MW:270.283263683319
CID:472074
PubChem ID:71393951
Update Time:2025-04-19

1-Propanone, 3-(4-nitrophenyl)-1-phenyl-, oxime Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 3-(4-nitrophenyl)-1-phenyl-, oxime
    • N-[3-(4-nitrophenyl)-1-phenylpropylidene]hydroxylamine
    • 61631-73-0
    • DTXSID50815686
    • Inchi: 1S/C15H14N2O3/c18-16-15(13-4-2-1-3-5-13)11-8-12-6-9-14(10-7-12)17(19)20/h1-7,9-10,18H,8,11H2
    • InChI Key: UXVKIOBTASHDET-UHFFFAOYSA-N
    • SMILES: ON=C(C1C=CC=CC=1)CCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 270.10052
  • Monoisotopic Mass: 270.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.6
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • PSA: 75.73
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